PCPr (hydrochloride)
PCPr (hydrochloride)
PCPr is a phencyclidine (PCP)-derived compound which is the propyl analog of the psychoactive compound eticyclidine. It is a known drug of abuse. The physiological and pharmacological characteristics of this compound have been poorly studied. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1934-55-0
VCID:
VC0164043
InChI:
InChI=1S/C15H23N.ClH/c1-2-13-16-15(11-7-4-8-12-15)14-9-5-3-6-10-14;/h3,5-6,9-10,16H,2,4,7-8,11-13H2,1H3;1H
SMILES:
CCCNC1(CCCCC1)C2=CC=CC=C2.Cl
Molecular Formula:
C15H24ClN
Molecular Weight:
253.814
PCPr (hydrochloride)
CAS No.: 1934-55-0
Reference Standards
VCID: VC0164043
Molecular Formula: C15H24ClN
Molecular Weight: 253.814
CAS No. | 1934-55-0 |
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Product Name | PCPr (hydrochloride) |
Molecular Formula | C15H24ClN |
Molecular Weight | 253.814 |
IUPAC Name | 1-phenyl-N-propylcyclohexan-1-amine;hydrochloride |
Standard InChI | InChI=1S/C15H23N.ClH/c1-2-13-16-15(11-7-4-8-12-15)14-9-5-3-6-10-14;/h3,5-6,9-10,16H,2,4,7-8,11-13H2,1H3;1H |
Standard InChIKey | PXGNSXPOHRQRDM-UHFFFAOYSA-N |
SMILES | CCCNC1(CCCCC1)C2=CC=CC=C2.Cl |
Description | PCPr is a phencyclidine (PCP)-derived compound which is the propyl analog of the psychoactive compound eticyclidine. It is a known drug of abuse. The physiological and pharmacological characteristics of this compound have been poorly studied. This product is intended for forensic and research applications. |
Synonyms | 1-phenyl-N-propyl-cyclohexanamine, monohydrochloride |
Reference | 1.Meyer, M.R., and Maurer, H.H. Metabolism of designer drugs of abuse: An updated review. Curr.Drug Metab. 11, 468-482 (2010). |
PubChem Compound | 121230858 |
Last Modified | Nov 11 2021 |
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